Cas no 245514-32-3 (S 33138)

• Product name: S 33138
• CAS No: 245514-32-3
• MF: C₂₂H₂₃N₃O₂
• MW: 361.436925172806
• CID: 245960
• PubChem ID: 9841864

S 33138 Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-[4-[2-[(3aS,9bR)-8-cyano-1,3a,4,9b-tetrahydro[1]benzopyrano[3,4-c]pyrrol-2(3H)-yl]ethyl]phenyl]-
• S-33138
• S 33138
• DJ7ZL6XVM7
• CHEMBL62823
• SCHEMBL805319
• 245514-32-3
• BDBM50216867
• N-(4-(2-((3aS,9bR)-8-Cyano-3,3a,4,9b-tetrahydro-1H-chromeno(3,4-C)pyrrol-2-yl)ethyl)phenyl)acetamide
• N-[4-[2-[(3As,9bR)-8-cyano-3,3a,4,9b-tetrahydro-1H-chromeno[3,4-c]pyrrol-2-yl]ethyl]phenyl]acetamide
• Acetamide, N-(4-(2-((3aS,9bR)-8-cyano-1,3a,4,9b-tetrahydro(1)benzopyrano(3,4-C)pyrrol-2(3H)-yl)ethyl)phenyl)-
• S33138
• UNII-DJ7ZL6XVM7

• Inchi： InChI=1S/C22H23N3O2/c1-15(26)24-19-5-2-16(3-6-19)8-9-25-12-18-14-27-22-7-4-17(11-23)10-20(22)21(18)13-25/h2-7,10,18,21H,8-9,12-14H2,1H3,(H,24,26)/t18-,21+/m0/s1
• InChI Key： ZDZWIQDJFWTDAM-GHTZIAJQSA-N
• SMILES： CC(NC1=CC=C(CCN2C[C@H]3COC4=C([C@@H]3C2)C=C(C#N)C=C4)C=C1)=O

Computed Properties

• Exact Mass: 361.17919
• Monoisotopic Mass: 361.17902698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.4Ų
• XLogP3: 2.6

Experimental Properties

• Density: 1.26±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (7.6E-3 g/L) (25 ºC),
• PSA: 65.36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides